Cas no 5459-79-0 (N,n-dibenzyl-4-methylaniline)

• Product name: N,n-dibenzyl-4-methylaniline
• CAS No: 5459-79-0
• MF: C₂₁H₂₁N
• MW: 287.39814
• CID: 1589920
• PubChem ID: 221519

N,n-dibenzyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• N,n-dibenzyl-4-methylaniline
• AC1Q2AOB
• benzenemethanamine, n-(4-methylphenyl)-n-(phenylmethyl)-
• N,N-dibenzyl-4-methylphenylamine
• (p-MeC6H4)N(Bn)2
• NCIStruc1_000314
• AC1L5ADY
• N,N-Dibenzyl-4-methylbenzenamine
• NCIStruc2_000032
• dibenzyl-(p-tolyl)-amine
• N,N-dibenzyl-p-toluidine
• N,N-dibenzyl-p-methylaniline
• NSC6246
• dibenzyl(p-tolyl)amine
• AC1Q2AOB; benzenemethanamine, n-(4-methylphenyl)-n-(phenylmethyl)-; N,N-dibenzyl-4-methylphenylamine; (p-MeC6H4)N(Bn)2; NCIStruc1_000314; AC1L5ADY; N,N-Dibenzyl-4-methylbenzenamine; NCIStruc2_000032; dibenzyl-(p-tolyl)-amine; N,N-dibenzyl-p-toluidine; N,N-dibenzyl-p-methylaniline; NSC6246; dibenzyl(p-tolyl)amine;
• NCGC00013070-02
• NCGC00096194-01
• NCI60_007459
• DTXSID20278123
• NSC 6246
• NCGC00013070
• CCG-37753
• NSC-6246
• 5459-79-0
• SCHEMBL11136763
• NCI6246
• CHEMBL428901

• Inchi： InChI=1S/C21H21N/c1-18-12-14-21(15-13-18)22(16-19-8-4-2-5-9-19)17-20-10-6-3-7-11-20/h2-15H,16-17H2,1H3
• InChI Key： ZNNCXSVPJQOPBZ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N(CC2=CC=CC=C2)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 287.16753
• Monoisotopic Mass: 287.1674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.084
• Boiling Point: 452.6°C at 760 mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.63
• PSA: 3.24
• LogP: 5.20180